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Compound of Interest

Compound Name:
Tetrahydro-2-(2-propynyloxy)-2H-

pyran

Cat. No.: B147309 Get Quote

Essential Safety and Handling Guide for Tetrahydro-
2-(2-propynyloxy)-2H-pyran
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Tetrahydro-2-(2-propynyloxy)-2H-pyran (CAS No: 6089-04-9).

Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risks

associated with this flammable liquid.

Chemical and Physical Properties
The following table summarizes key physical and chemical properties for Tetrahydro-2-(2-
propynyloxy)-2H-pyran.
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Property Value

CAS Number 6089-04-9[1]

Molecular Formula C₈H₁₂O₂[1]

Molecular Weight 140.18 g/mol [1]

Appearance Liquid[1]

Boiling Point 63-65 °C at 9 mmHg[1]

Density 0.997 g/mL at 25 °C[1]

Flash Point 59 °C (138.2 °F) - closed cup[1]

Refractive Index n20/D 1.458 (lit.)[1]

Storage Temperature 2-8°C[1]

Hazard Identification and Personal Protective Equipment
(PPE)
Tetrahydro-2-(2-propynyloxy)-2H-pyran is classified as a flammable liquid and vapor (H226).

[2][3] A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact.
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PPE Category Item
Specifications and
Rationale

Hand Protection Chemically resistant gloves

For incidental contact:

Disposable nitrile gloves are a

suitable option, providing good

resistance to a variety of

chemicals and a clear

indication of tearing.[2][4] For

extended contact or

immersion: Thicker gloves

such as neoprene or butyl

rubber are recommended for

their enhanced protection

against solvents and ethers.

Always consult the glove

manufacturer's chemical

resistance guide for specific

breakthrough times.[2]

Eye and Face Protection
Safety goggles with side-

shields or a full-face shield

To protect against splashes

and vapors, tightly fitting safety

goggles conforming to EN 166

(EU) or NIOSH (US) standards

are required. A face shield

should be worn over safety

glasses when there is a

significant risk of splashing.[2]

Skin and Body Protection
Flame-retardant lab coat and

appropriate clothing

A flame-retardant lab coat

worn over long-sleeved

clothing and long pants is

essential.[2] Shoes that

completely cover the feet are

mandatory. Avoid synthetic

clothing that can melt and

adhere to the skin in case of a

fire.
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Respiratory Protection
Use in a well-ventilated area.

Respirator if necessary.

All handling should be

conducted in a certified

chemical fume hood to ensure

adequate ventilation.[3] If

exposure limits are likely to be

exceeded, a full-face respirator

with appropriate cartridges

should be used.[2]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling ensures minimal exposure and reduces the risk of incidents.

3.1. Pre-Operational Checks

Risk Assessment: Before beginning work, conduct a thorough risk assessment for the

planned experiment.

Gather Materials: Ensure all necessary equipment, including the chemical, solvents,

glassware, and waste containers, are readily available.

PPE Inspection: Inspect all PPE for damage or contamination before use.

Fume Hood: Confirm that the chemical fume hood is functioning correctly.

Safety Equipment: Locate and verify the functionality of the nearest safety shower, eyewash

station, and fire extinguisher.

3.2. Handling Procedure

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source.[2][3]

Dispensing: Conduct all manipulations of Tetrahydro-2-(2-propynyloxy)-2H-pyran within a

certified chemical fume hood. Use non-sparking tools for all transfers.[2][3]
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Heating: Keep away from heat, hot surfaces, sparks, and open flames.[2][3] If heating is

necessary, use a controlled heating source such as a heating mantle or an oil bath.

Container Management: Keep the container tightly closed when not in use to prevent the

escape of flammable vapors.[2][3]

3.3. Post-Handling Procedure

Decontamination: Wipe down the work area with an appropriate solvent and

decontaminating solution.

PPE Removal: Remove gloves and other disposable PPE, turning them inside out to contain

any contamination, and dispose of them in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Segregation: Collect all waste containing Tetrahydro-2-(2-propynyloxy)-2H-pyran,

including excess reagent, contaminated solvents, and disposable labware, in a designated

and clearly labeled "Flammable Liquid Waste" container.

Container Requirements: The waste container must be made of a compatible material, have

a secure screw-top cap, and be kept closed when not in use.

Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical

name, and an indication of the flammability hazard.

Storage: Store the waste container in a designated, well-ventilated, and cool area, away

from ignition sources, pending pickup by a certified waste disposal company.

Disposal: Dispose of the contents and container in accordance with all applicable local,

state, and federal regulations through an approved waste disposal plant.[3]
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Emergency Procedures
In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration.[2]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected area with plenty of water for

at least 15 minutes.[2][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes.[2]

[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water.[2]

Fire
Use carbon dioxide, dry chemical, or foam to

extinguish.[3]

Spill

For small spills, absorb the material with an inert

absorbent (e.g., sand, vermiculite). For larger

spills, contain the spill and follow institutional

emergency procedures.

Workflow for Handling and Disposal
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Caption: Workflow for the safe handling and disposal of Tetrahydro-2-(2-propynyloxy)-2H-
pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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